Cas no 2034291-70-6 ((2-chlorophenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone)

• Product Name: (2-chlorophenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• CAS No: 2034291-70-6
• MF: C₁₈H₁₅ClN₄O
• MW: 338.790902376175
• CID: 5332362
• Update Time: 2025-06-14

(2-chlorophenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• (2-chlorophenyl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone
• Z1625724027

• Inchi： 1S/C18H15ClN4O/c19-16-9-5-4-8-15(16)18(24)22-10-14(11-22)23-12-17(20-21-23)13-6-2-1-3-7-13/h1-9,12,14H,10-11H2
• InChI Key： GMLAUTIQLFRGCP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CC(C1)N1C=C(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 2.9
• Topological Polar Surface Area: 51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (2-chlorophenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone

Comprehensive Overview of (2-chlorophenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone (CAS No. 2034291-70-6)

The compound (2-chlorophenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone (CAS No. 2034291-70-6) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique azetidine core, coupled with the 1,2,3-triazole and chlorophenyl moieties, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 2034291-70-6 has surged, driven by the need for more effective therapeutics in oncology, neurology, and infectious diseases. The 1,2,3-triazole ring, a hallmark of this molecule, is renowned for its stability and bioisosteric properties, often serving as a surrogate for amide bonds in drug design. This feature aligns with the growing trend of click chemistry in pharmaceutical research, a topic frequently searched in academic and industrial databases.

The azetidine scaffold in (2-chlorophenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone is another critical aspect of its structure. Azetidines are increasingly explored due to their conformational rigidity and improved metabolic stability compared to larger ring systems. This aligns with the broader industry shift toward saturated heterocycles, a hot topic in drug discovery forums and publications. The compound’s chlorophenyl group further enhances its lipophilicity, potentially improving membrane permeability—a key consideration in CNS drug development.

From a synthetic perspective, CAS No. 2034291-70-6 exemplifies the convergence of multicomponent reactions and catalyzed cyclizations. Its preparation likely involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted method for triazole formation. This synthetic route is a favorite among chemists, as evidenced by its frequent appearance in organic chemistry search queries and patent filings. The compound’s structural complexity also makes it a valuable case study for computational chemistry tools, which are increasingly used to predict drug-like properties.

The pharmacological potential of (2-chlorophenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone is further underscored by its resemblance to known bioactive molecules. For instance, the triazole-azetidine combination is reminiscent of scaffolds found in anticancer and anti-inflammatory agents. This connection has sparked discussions in medicinal chemistry circles about repurposing such compounds for new indications, a strategy gaining traction amid rising R&D costs.

In summary, 2034291-70-6 represents a compelling example of modern drug design principles. Its multifaceted structure addresses several contemporary challenges in pharmaceutical development, from metabolic stability to target engagement. As the scientific community continues to explore heterocyclic diversity and fragment-based drug discovery, compounds like this will remain at the forefront of innovation.